Cas no 59862-93-0 (3-Heptynoic Acid)

• Product Name: 3-Heptynoic Acid
• CAS No: 59862-93-0
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• CID: 950778
• PubChem ID: 5312627
• Update Time: 2025-04-19

3-Heptynoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Heptynoic Acid
• AC1NSN6Q
• AG-G-13690
• CTK1G7746
• Hept-3-insaeure
• DTXSID20415571
• SCHEMBL576726
• 59862-93-0
• CHEBI:188196
• hept-3-ynoic acid
• LMFA01030488
• CVEHSFVOOYBVIX-UHFFFAOYSA-N
• AKOS006378990
• DB-252499

• Inchi： 1S/C7H10O2/c1-2-3-4-5-6-7(8)9/h2-3,6H2,1H3,(H,8,9)
• InChI Key： CVEHSFVOOYBVIX-UHFFFAOYSA-N
• SMILES： OC(CC#CCCC)=O

Computed Properties

• Exact Mass: 126.0681
• Monoisotopic Mass: 126.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.0668 (rough estimate)
• Melting Point: -3.32°C (estimate)
• Boiling Point: 271.43°C (rough estimate)
• Refractive Index: 1.3961 (estimate)
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids